Cas no 548772-42-5 (2-(5-chlorothiophen-2-yl)ethanamine hydrochloride)

• Product Name: 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride
• CAS No: 548772-42-5
• MF: C₆H₉Cl₂NS
• MW: 198.113358259201
• MDL: MFCD08234649
• CID: 943012
• PubChem ID: 42943558
• Update Time: 2025-11-01

2-(5-chlorothiophen-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride
• 2-(5-chlorothiophen-2-yl)ethan-1-amine hydrochloride
• 2-(5-Chloro-thiophen-2-yl)-ethylamine hydrochloride
• 2-(5-chlorothiophen-2-yl)ethanamine,hydrochloride
• AKOS024260452
• 2-(5-Chlorothiophen-2-yl)ethan-1-amine--hydrogen chloride (1/1)
• SCHEMBL2206774
• MB05588
• Z432066930
• 548772-42-5
• EN300-42546
• 2-(5-chlorothiophen-2-yl)ethanamine;hydrochloride
• CS-0342579
• 2-(5-CHLOROTHIOPHENYL-2-YL)ETHANAMINE HYDROCHLORIDE
• 2-(5-CHLOROTHIOPHEN-2-YL)ETHANAMINEHYDROCHLORIDE
• MFCD08234649
• YWA77242
• DTXSID70655369

• MDL： MFCD08234649
• Inchi： 1S/C6H8ClNS.ClH/c7-6-2-1-5(9-6)3-4-8;/h1-2H,3-4,8H2;1H
• InChI Key： POJXZNWFJAMOSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCN)S1.Cl

Computed Properties

• Exact Mass: 196.98300
• Monoisotopic Mass: 196.9832759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.26000
• LogP: 3.40500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride

Research Brief on 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride (CAS: 548772-42-5): Recent Advances and Applications

2-(5-chlorothiophen-2-yl)ethanamine hydrochloride (CAS: 548772-42-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorothiophene moiety and ethylamine hydrochloride group, has recently emerged as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

Recent literature indicates that 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride serves as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of serotonin receptor modulators, which are being investigated for their potential in treating depression and anxiety disorders. The compound's unique structural features, including the chlorothiophene ring, contribute to its ability to interact with specific receptor subtypes, making it a valuable scaffold for drug design.

In addition to its role in CNS drug development, 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride has shown promise in antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel thiophene-based derivatives with potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead compound for new antibiotics.

The synthesis and characterization of 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride have also been refined in recent years. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The paper also provided detailed spectroscopic data (NMR, MS) and purity analysis (HPLC) for the compound, establishing robust quality control parameters.

From a safety and toxicological perspective, recent in vitro studies have begun to elucidate the compound's pharmacological profile. Research published in Toxicology in Vitro (2023) examined its cytotoxicity and metabolic stability, revealing favorable characteristics for further drug development. However, the authors noted the need for more comprehensive in vivo studies to fully assess its safety profile.

Looking forward, the unique properties of 2-(5-chlorothiophen-2-yl)ethanamine hydrochloride continue to attract research attention. Its combination of synthetic accessibility and biological relevance positions it as a valuable tool in chemical biology and drug discovery. Future research directions may include exploration of its applications in other therapeutic areas, such as oncology or inflammation, as well as further optimization of its pharmacological properties through structural modification.